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Compound Name: Kaempferol 3,7-diglucoside
CAS No.: 25615-14-9
Cat. No.: B1236531
Get Quote
Abstract

Kaempferol 3,7-diglucoside (K3,7-diG), also known as Kaempferol 3,7-di-O-beta-D-
glucoside, is a critical flavonoid glycoside utilized in metabolic disease research (specifically
insulin signaling and GLUT4 translocation) and neuroprotection studies.[1][2][3][4] Unlike its
aglycone parent (Kaempferol) or monoglucosides (Astragalin), K3,7-diG possesses unique
polarity and steric properties that influence its bioavailability and receptor binding.[1]

This guide addresses the primary failure points in K3,7-diG research: isomeric impurity
(contamination with 3-glucoside or 7-glucoside) and hydrolytic degradation.[1] We provide a
vendor-agnostic sourcing strategy, a self-validating incoming quality control (IQC) protocol, and
a verified biological assay setup.

Part 1: The Sourcing Landscape & Technical
Specifications|[5]
Chemical Identity[1][5][6]
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e IUPAC Name: 3,7-Bis(p-D-glucopyranosyloxy)-5-hydroxy-2-(4-hydroxyphenyl)-4H-1-

benzopyran-4-one[1]

e CAS Number: 25615-14-9 (Anhydrous)[1][5]

e Molecular Formula: C27H30016[5]

e Molecular Weight: 610.52 g/mol [5][6]

o Key Characteristic: High polarity compared to Kaempferol; elutes significantly earlier on
Reverse Phase (RP) HPLC.[1]

Validated Supplier Matrix

Do not purchase "Extract Grade" (>80%) for mechanistic studies.[1] Only "Reference Standard

Grade" (>98%) is acceptable to avoid off-target effects from minor glycoside impurities.[1]

. . . Recommended
Supplier Catalog Grade  Purity Claim Format I
se
Primary
Phyproof® Ref. Standard
PhytoLab >98.0% (HPLC) Powder o
[1] Std. (NMR/Quantitatio
n)
Routine
Analytical .
ChemFaces >98.0% Powder Bioassays /
Standard .
Screening
) ] High-throughput
BOC Sciences Premium Grade >95% Powder ]
Screening (HTS)
Analytical i HPLC Calibration
Extrasynthese =299.0% Vial
Standard Curves

The "Certificate of Analysis" (CoA) Trap

Warning: Many generic suppliers provide CoAs derived from UV spectrophotometry alone.[1]

This is insufficient. K3,7-diG has a UV max (265, 350 nm) nearly identical to Kaempferol 3-
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glucoside.[1] You must demand HPLC-DAD or HPLC-MS data showing a single peak and,
crucially, the absence of the aglycone peak (Kaempferol) which indicates degradation.

Part 2: Incoming Quality Control (IQC) Protocol

Objective: Verify identity and purity, specifically checking for the loss of the 7-glucose moiety (a
common degradation pathway).

Workflow Visualization

The following diagram outlines the decision logic for accepting or rejecting a new lot of K3,7-
diG.
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Caption: Figure 1. Logic flow for the validation of incoming Kaempferol 3,7-diglucoside
standards.

HPLC Validation Method

This gradient is optimized to separate the highly polar diglucoside from potential
monoglucoside contaminants.

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 pum).
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» Mobile Phase A: 0.1% Formic Acid in Water (Maintains pH to prevent ionization of phenolic
OH).[1]

» Mobile Phase B: Acetonitrile (ACN).[1]

e Flow Rate: 1.0 mL/min.[1]

e Detection: 350 nm (Flavonol Band I).[1][7]
e Temperature: 30°C.

Gradient Table:

Time (min) % Mobile Phase A % Mobile Phase B Phase Description
0.0 95 5 Equilibration
Elution of K3,7-diG
5.0 85 15 _
(approx. 4-6 min)
Elution of Mono-
15.0 70 30 _
glucosides
Wash (Elution of
20.0 10 90
Aglycone)
25.0 95 5 Re-equilibration

Interpretation:

K3,7-diG will elute first (most polar).[1]

Kaempferol 3-glucoside (Astragalin) will elute later.[1]

Kaempferol Aglycone will elute last (most hydrophobic).[1]

Pass Criteria: Main peak area >98%; Aglycone peak <0.5%.[1]

Part 3: Handling, Stability & Solubilization
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The Hydrolysis Risk

Glycosidic bonds at the C7 position are particularly susceptible to acid hydrolysis and
enzymatic cleavage.

o NEVER store stock solutions in water or acidic buffers.

e ALWAYS use anhydrous DMSO for master stocks.[1]

Solubilization Protocol

e Calculations: For a 10 mM stock (MW 610.52), dissolve 6.1 mg in 1 mL of anhydrous DMSO.

o Technique: Do not heat above 37°C. Use a bath sonicator for 30 seconds if dissolution is
slow.

o Storage: Aliquot into amber glass vials (avoid plastic if possible to prevent leaching, though
polypropylene is acceptable for short term). Store at -20°C.

e Working Solutions: Dilute into aqueous media (e.g., cell culture media) immediately prior to
use.[1] Keep final DMSO concentration <0.1% to avoid solvent toxicity.[1]

Part 4: Biological Application Note (Insulin
Signaling)[1]
Context: K3,7-diG is investigated for its ability to mimic insulin activity by promoting GLUT4

translocation in skeletal muscle cells (C2C12) or adipocytes (3T3-L1).[1]

Mechanism of Action

Unlike insulin, which activates the Insulin Receptor (IR), K3,7-diG is thought to bypass the
receptor or act as an allosteric modulator, activating the PI3K/Akt and AMPK pathways, leading
to GLUT4 vesicle fusion with the plasma membrane.

Signaling Pathway Visualization[1]
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Caption: Figure 2.[1] Proposed mechanism of K3,7-diG induced glucose uptake via
AMPK/PI3K crosstalk.[1]

In Vitro Assay Protocol (C2C12 Myotubes)

Goal: Measure glucose uptake enhancement.

« Differentiation: Culture C2C12 myoblasts in DMEM + 2% Horse Serum for 5-7 days until
myotubes form.

» Starvation: Serum-starve cells for 4 hours in low-glucose DMEM.
e Treatment:
o Negative Control:[8] DMSO (0.1%).[1]
o Positive Control: Insulin (100 nM).[1]
o Experimental: K3,7-diG (10, 25, 50 pM).[1]
 Incubation: 30 minutes at 37°C.
o Uptake: Add 2-NBDG (fluorescent glucose analog) at 50 uM for 20 minutes.
e Wash: Wash 3x with ice-cold PBS to stop uptake.[1]

e Analysis: Measure fluorescence (Ex/Em: 465/540 nm) or use Flow Cytometry.
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Validation Check: If K3,7-diG shows activity, co-treat with Compound C (AMPK inhibitor).[1] If
activity is abolished, the AMPK mechanism is confirmed.

Part 5: References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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